1-[1,6-dihydroxy-3-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalen-2-yl]ethanone
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Overview
Description
6-Hydroxymusizin 8-O-b-D-glucopyranoside is a glycoside.
Scientific Research Applications
Solubility Studies : Gong, Wang, Zhang, and Qu (2012) researched the solubility of similar complex saccharides in ethanol–water solutions, which is crucial for understanding the physical and chemical properties of such compounds (Gong, Wang, Zhang, & Qu, 2012).
Vibrational Spectroscopy Study : Aydın and Özpozan (2020) conducted a vibrational spectroscopic study of a similar compound, quercetin 3-D-galactoside (Q3G), to understand its conformations and electronic properties, which are essential for its potential applications in various fields (Aydın & Özpozan, 2020).
Photoinduced Oxidative Annulation : Zhang et al. (2017) explored photoinduced direct oxidative annulation processes, which include compounds similar to the one . Such processes are significant for synthesizing functionalized polyheterocyclic compounds (Zhang et al., 2017).
Computational Study on Blood Glucose Level Regulation : Muthusamy and Krishnasamy (2016) conducted a computational study on a structurally similar compound, exploring its role in diabetes management by identifying potential protein targets, which demonstrates the potential medicinal applications of such compounds (Muthusamy & Krishnasamy, 2016).
Synthesis and Biological Evaluation : Sherekar, Padole, and Kakade (2022) synthesized a compound structurally related to the one and evaluated its antimicrobial properties. This study highlights the potential of such compounds in antimicrobial applications (Sherekar, Padole, & Kakade, 2022).
Properties
CAS No. |
23566-96-3 |
---|---|
Molecular Formula |
C19H22O9 |
Molecular Weight |
394.4 g/mol |
IUPAC Name |
1-[1,6-dihydroxy-3-methyl-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalen-2-yl]ethanone |
InChI |
InChI=1S/C19H22O9/c1-7-3-9-4-10(22)5-11(14(9)16(24)13(7)8(2)21)27-19-18(26)17(25)15(23)12(6-20)28-19/h3-5,12,15,17-20,22-26H,6H2,1-2H3 |
InChI Key |
VJDBDVUFFPRHSF-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC2=CC(=CC(=C2C(=C1C(=O)C)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O |
SMILES |
CC1=CC2=CC(=CC(=C2C(=C1C(=O)C)O)OC3C(C(C(C(O3)CO)O)O)O)O |
Canonical SMILES |
CC1=CC2=CC(=CC(=C2C(=C1C(=O)C)O)OC3C(C(C(C(O3)CO)O)O)O)O |
melting_point |
214 - 215 °C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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